2-(4-CHLORO-3-NITROPHENYL)-2-OXOETHYL 2-(1,3-DIOXO-3A,4,7,7A-TETRAHYDROISOINDOL-2-YL)ACETATE

• IUPAC Name: [2-(4-chloro-3-nitrophenyl)-2-oxoethyl] 2-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)acetate
• InChI: InChI=1S/C18H15ClN2O7/c19-13-6-5-10(7-14(13)21(26)27)15(22)9-28-16(23)8-20-17(24)11-3-1-2-4-12(11)18(20)25/h1-2,5-7,11-12H,3-4,8-9H2
• InChI Key: XIVLDVZEKXJNAG-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)CC(=O)OCC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H15ClN2O7
• DSSTOX Substance ID: DTXSID90387630
• Molecular Weight: 406.8 g/mol
• CAS No.: 6436-79-9

Description

This compound features a chloronitrophenyl group linked via a 2-oxoethyl ester to a tetrahydroisoindol-dione moiety. The tetrahydroisoindol-dione core may contribute to metabolic stability due to its partial saturation and rigidity.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Structural Features

Compound Name	Molecular Formula	Substituents/Modifications	Molar Mass (g/mol)	Key Functional Groups
Target Compound: 2-(4-Chloro-3-nitrophenyl)-2-oxoethyl 2-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)acetate	C₁₈H₁₂ClN₂O₇*	4-Cl, 3-NO₂ on phenyl; tetrahydroisoindol-dione	~417.65†	Nitro, chloro, ester, cyclic diketone
2-(4-Methylphenyl)-2-oxoethyl (4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate	C₁₉H₁₁Cl₄NO₅	4-CH₃ on phenyl; tetrachloro-isoindol-dione	475.11	Methyl, chloro, ester, cyclic diketone
Ethyl 2-(2-((3-(4-chlorophenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)acetate	C₂₃H₂₂ClN₃O₃S₂‡	Thienopyrimidine core; thioether linkage	~524.07†	Chlorophenyl, thioether, amide, ester

*Hypothesized based on structural similarity to ; †Calculated using atomic masses; ‡Formula inferred from CAS 573938-02-0.

Key Observations:

Electron-Withdrawing vs. Chlorine substituents in both compounds contribute to lipophilicity, but the tetrachloro-isoindol-dione in may reduce solubility compared to the partially saturated isoindol-dione in the target compound.

Core Heterocycles: The thienopyrimidine-thioether system in introduces sulfur atoms, which could improve binding to metal ions or cysteine residues in proteins, unlike the oxygen-dominated target compound.

Toxicity Considerations

• Nitro Group (Target Compound) : Nitroaromatics are often associated with mutagenicity due to nitroreductase-mediated formation of reactive intermediates .
• Chlorinated Isoindol-dione () : Tetrachlorination may elevate hepatotoxicity risks, as observed in chlorinated solvents and pesticides.
• Thioether () : Sulfur-containing compounds can generate reactive oxygen species (ROS), necessitating caution in long-term toxicity studies.